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Compound of Interest

Compound Name: 5-Amino-2-bromo-3-picoline

Cat. No.: B1280104 Get Quote

Technical Support Center: 5-Amino-2-bromo-3-
picoline
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 5-Amino-2-bromo-3-picoline (CAS: 38186-83-

3). Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed

experimental protocols to ensure the stability, proper handling, and effective use of this

compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 5-Amino-2-bromo-3-picoline?

A1: To ensure the stability and longevity of 5-Amino-2-bromo-3-picoline, it is crucial to store it

under the correct conditions. The compound should be stored in a tightly closed container in a

cool, dry, and dark place.[1] A well-ventilated area is also recommended.[2][3][4] Long-term

storage should be avoided as the product can degrade over time.[1]

Q2: What are the main stability concerns for 5-Amino-2-bromo-3-picoline?

A2: The primary stability concerns for 5-Amino-2-bromo-3-picoline are degradation with age

and potential sensitivity to light, moisture, and high temperatures.[1] To mitigate these, adhere

strictly to the recommended storage conditions.
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Q3: Is 5-Amino-2-bromo-3-picoline sensitive to air?

A3: While not explicitly stated as highly air-sensitive, good laboratory practice for handling fine

chemicals includes minimizing exposure to the atmosphere. Some sources recommend storing

the compound under an inert atmosphere.[5] Keeping the container tightly sealed when not in

use is essential.[1][2][3]

Q4: What are the known incompatibilities for this compound?

A4: 5-Amino-2-bromo-3-picoline should be stored away from incompatible materials,

including strong oxidizing agents.[6] Contact with such substances could lead to vigorous

reactions.
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Issue Potential Cause Recommended Solution

Compound Discoloration (e.g.,

darkening)

Exposure to light, air

(oxidation), or impurities.

Store the compound in a dark,

tightly sealed container,

preferably under an inert

atmosphere. If discoloration is

significant, it may indicate

degradation, and the purity

should be re-assessed before

use.

Poor Solubility
Use of an inappropriate

solvent or degraded material.

Refer to the compound's

solubility data. If the compound

has degraded, its solubility

characteristics may change.

Ensure the solvent is pure and

dry.

Inconsistent Experimental

Results

Degradation of the compound

due to improper storage or

handling.

Always use fresh stock or

material that has been stored

correctly. It is advisable to

check the purity of the

compound if it has been stored

for an extended period.[1]

Formation of Impurities in

Reaction

Instability of the compound

under reaction conditions or

presence of impurities in the

starting material.

Ensure the compound is of

high purity before starting the

reaction. Analyze the reaction

mixture to identify byproducts,

which may give clues about

the degradation pathway.

Consider degassing solvents

and running reactions under

an inert atmosphere.

Physicochemical Properties
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Property Value Reference

Molecular Formula C6H7BrN2 [7][8]

Molecular Weight 187.04 g/mol [7]

Appearance
Light yellow to Brown powder

to crystal
[9]

Melting Point 108 - 109 °C [5]

Boiling Point 281.3°C at 760 mmHg [10]

Density 1.593 g/cm³ [10]

Flash Point 123.9°C [10]

Solubility Insoluble in water. [3]

Experimental Protocols & Workflows
Below are diagrams and a detailed protocol for a common application of 5-Amino-2-bromo-3-
picoline.

Workflow for Handling and Storage
This workflow outlines the recommended steps for the safe handling and storage of 5-Amino-
2-bromo-3-picoline to maintain its integrity.
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Receiving and Storage

Experimental Use

Receive Compound

Inspect Container for Damage

Store in Cool, Dark, Dry, Well-Ventilated Area

Consider Storage Under Inert Atmosphere Wear Appropriate PPE

Retrieve for Use

Weigh in Ventilated Area

Use in Experiment

Tightly Seal Container After Use

Return to Storage
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Combine Reactants:
- 5-Amino-2-bromo-3-picoline

- Boronic Acid
- Palladium Catalyst

- Base

Add Degassed Solvent

Heat Under Inert Atmosphere

Monitor Reaction Progress (TLC/LC-MS)

Reaction Work-up:
- Quench
- Extract

- Dry

Purify by Column Chromatography

Analyze Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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